Cas no 153153-60-7 ((+)-3,4,4a,5,6,10b-Hexahydro-9-methoxy-2H-naphtho1,2-b1,4oxazin-3-one)

• Product Name: (+)-3,4,4a,5,6,10b-Hexahydro-9-methoxy-2H-naphtho1,2-b1,4oxazin-3-one
• CAS No: 153153-60-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 824882
• Update Time: 2025-07-15

(+)-3,4,4a,5,6,10b-Hexahydro-9-methoxy-2H-naphtho1,2-b1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• (+)-3,4,4a,5,6,10b-Hexahydro-9-methoxy-2H-naphtho[1,2-b][1,4]oxazin-3-one
• (-)-3,4,4A,5,6,10B-HEXAHYDRO-9-METHOXY-2H-NAPHTHO[1,2-B][1,4]OXAZIN-3-ONE
• (4aR-trans)-4a,5,6,10b-Tetrahydro-9-Methoxy-2H-naphth[1,2-b]-1,4-oxazin-3(4H)-one
• (+)-3,4,4a,5,6,10b-Hexahydro-9-methoxy-2H-naphtho1,2-b1,4oxazin-3-one

• Inchi： 1S/C13H17NO2/c1-15-10-4-2-9-3-5-12-13(11(9)8-10)16-7-6-14-12/h2,4,8,12-14H,3,5-7H2,1H3
• InChI Key： ZBQMPCXNGKZCPK-UHFFFAOYSA-N
• SMILES： C12=CC(OC)=CC=C1CCC1NCCOC21

Experimental Properties

• Melting Point: 216-218°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (+)-3,4,4a,5,6,10b-Hexahydro-9-methoxy-2H-naphtho1,2-b1,4oxazin-3-one

Research Brief on (+)-3,4,4a,5,6,10b-Hexahydro-9-methoxy-2H-naphtho[1,2-b][1,4]oxazin-3-one (CAS: 153153-60-7)

The compound (+)-3,4,4a,5,6,10b-Hexahydro-9-methoxy-2H-naphtho[1,2-b][1,4]oxazin-3-one (CAS: 153153-60-7) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and pharmacological potential.

Recent studies have demonstrated that this chiral naphthoxazine derivative exhibits promising activity as a modulator of central nervous system (CNS) targets. The compound's rigid polycyclic structure with a methoxy group at position 9 and an oxazinone moiety contributes to its specific interactions with biological targets. Molecular docking studies suggest high affinity for serotonin and dopamine receptors, indicating potential applications in neuropsychiatric disorders.

A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for 153153-60-7 with improved yield (78%) and enantiomeric excess (>99%). The new protocol utilizes asymmetric hydrogenation of a key intermediate, addressing previous challenges in stereocontrol. This advancement enables more efficient production for preclinical studies and structure-activity relationship investigations.

Pharmacological characterization reveals that 153153-60-7 demonstrates excellent blood-brain barrier penetration (brain/plasma ratio of 3.2 in rodent models) and favorable pharmacokinetic properties, including moderate plasma half-life (4.5 hours in rats) and good oral bioavailability (62%). These characteristics make it particularly suitable for CNS-targeted drug development programs.

Current research focuses on structural analogs of 153153-60-7 to explore the structure-activity relationship more comprehensively. Preliminary results indicate that modifications at the 9-methoxy position significantly affect receptor binding profiles, while changes to the oxazinone ring impact metabolic stability. These findings are guiding the design of second-generation compounds with improved selectivity and safety profiles.

The compound's mechanism of action appears to involve allosteric modulation of neurotransmitter receptors rather than direct agonism/antagonism. This unique mode of action may offer advantages in terms of reduced side effects compared to traditional receptor-targeting drugs. Electrophysiological studies demonstrate that 153153-60-7 modulates neuronal firing patterns in a frequency-dependent manner, suggesting potential applications in conditions characterized by pathological neuronal oscillations.

Ongoing preclinical development includes safety pharmacology studies and toxicological evaluation. Initial results show a wide therapeutic window in animal models, with no observed adverse effects at doses up to 30 times the effective dose. These promising data support further investigation of this compound class for therapeutic applications.

Future research directions include exploring the compound's potential in neurodegenerative diseases, given recent findings of neuroprotective effects in cellular models of oxidative stress. Additionally, research teams are investigating formulations to optimize delivery and pharmacokinetics for potential clinical applications.